molecular formula C11H13NO3 B11893419 6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one

Cat. No.: B11893419
M. Wt: 207.23 g/mol
InChI Key: UPXUVWQMAPPLBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

The synthesis of 6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one involves several steps. One common method includes the reduction of a precursor compound followed by methylation. The reaction conditions typically involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and methylating agents like methyl iodide . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one undergoes various chemical reactions, including:

Scientific Research Applications

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one has several scientific research applications:

Mechanism of Action

Properties

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

6,7-dihydroxy-2-(methylamino)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C11H13NO3/c1-12-8-3-2-6-4-9(13)10(14)5-7(6)11(8)15/h4-5,8,12-14H,2-3H2,1H3

InChI Key

UPXUVWQMAPPLBL-UHFFFAOYSA-N

Canonical SMILES

CNC1CCC2=CC(=C(C=C2C1=O)O)O

Origin of Product

United States

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